Cas no 1261610-65-4 (3,6-Dimethyl-2-(2,4,5-trichlorophenyl)pyridine)

• Product Name: 3,6-Dimethyl-2-(2,4,5-trichlorophenyl)pyridine
• CAS No: 1261610-65-4
• MF: C₁₃H₁₀Cl₃N
• MW: 286.584200382233
• CID: 4969928
• Update Time: 2025-10-22

3,6-Dimethyl-2-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethyl-2-(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C13H10Cl3N/c1-7-3-4-8(2)17-13(7)9-5-11(15)12(16)6-10(9)14/h3-6H,1-2H3
• InChI Key： YGPGPVBPBNZUOQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(C)=CC=C(C)N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 5.2
• Topological Polar Surface Area: 12.9

Additional information on 3,6-Dimethyl-2-(2,4,5-trichlorophenyl)pyridine

Professional Introduction to 3,6-Dimethyl-2-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261610-65-4)

3,6-Dimethyl-2-(2,4,5-trichlorophenyl)pyridine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1261610-65-4, belongs to a class of heterocyclic aromatic amines that exhibit a wide range of biological activities. The unique structural features of this molecule, particularly the presence of 3,6-dimethyl and 2,4,5-trichlorophenyl substituents, contribute to its distinctive chemical properties and potential applications in medicinal chemistry.

The synthesis of 3,6-Dimethyl-2-(2,4,5-trichlorophenyl)pyridine involves a series of carefully orchestrated organic reactions that highlight the compound's complexity. The process typically begins with the chlorination of a precursor molecule, followed by condensation reactions that introduce the pyridine ring. The final step often involves the introduction of the methyl groups at the 3 and 6 positions, which enhances the compound's stability and reactivity. This synthetic route underscores the importance of precision in chemical manufacturing and underscores the compound's significance in industrial applications.

In recent years, 3,6-Dimethyl-2-(2,4,5-trichlorophenyl)pyridine has been studied for its potential role in various pharmacological applications. Research has demonstrated that this compound exhibits inhibitory effects on certain enzymes and receptors that are implicated in inflammatory and neurological disorders. The trichlorophenyl moiety is particularly noteworthy for its ability to modulate biological pathways associated with these conditions. For instance, studies have shown that derivatives of this compound can interact with specific binding sites on enzymes such as cyclooxygenase (COX), which plays a crucial role in pain and inflammation.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 3,6-Dimethyl-2-(2,4,5-trichlorophenyl)pyridine as a lead compound for drug development. Its structural framework provides a versatile scaffold for further modifications that could enhance its pharmacological activity while minimizing side effects. Researchers have been employing computational modeling techniques to predict how different structural variations might impact the compound's efficacy and selectivity. These efforts are part of a broader trend toward rational drug design, where computational tools are used to guide the discovery and optimization of new therapeutic agents.

One of the most exciting areas of research involving 3,6-Dimethyl-2-(2,4,5-trichlorophenyl)pyridine is its potential application in treating neurological disorders. Preliminary studies have indicated that this compound may have neuroprotective properties by interacting with receptors and ion channels involved in neuronal function. The ability to modulate these pathways could make it a valuable candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the compound's stability under various physiological conditions makes it an attractive option for long-term therapeutic use.

The environmental impact of 3,6-Dimethyl-2-(2,4,5-trichlorophenyl)pyridine is another critical consideration in its development and application. As with many halogenated aromatic compounds, proper handling and disposal are essential to prevent environmental contamination. Researchers are actively investigating sustainable synthetic methods that minimize waste and reduce the use of hazardous reagents. These efforts align with global initiatives to promote green chemistry principles and ensure that pharmaceutical development is both effective and environmentally responsible.

The future prospects for 3,6-Dimethyl-2-(2,4,5-trichlorophenyl)pyridine are promising given its diverse range of biological activities and structural versatility. Ongoing clinical trials are expected to provide more insights into its therapeutic potential across various medical conditions. As our understanding of biological systems continues to evolve, so too will our ability to harness compounds like this one for innovative treatments. The intersection of chemistry and medicine will undoubtedly continue to yield groundbreaking discoveries that improve human health.